Cas no 135611-32-4 (4-[(1H-imidazol-1-yl)methyl]benzoic acid hydrochloride)

• Product Name: 4-[(1H-imidazol-1-yl)methyl]benzoic acid hydrochloride
• CAS No: 135611-32-4
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• MDL: MFCD08271922
• CID: 900773
• PubChem ID: 18525764
• Update Time: 2025-04-19

4-[(1H-imidazol-1-yl)methyl]benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((1H-Imidazol-1-yl)methyl)benzoic acid hydrochloride
• 4-(1h-imidazol-1-ylmethyl)benzoic acid hydrochloride
• 4-(imidazol-1-ylmethyl)benzoic acid,hydrochloride
• F2158-0111
• 4-[(1H-imidazol-1-yl)methyl]benzoic acid hydrochloride
• 4-[(1-Imidazolyl)methyl]benzoic Acid Hydrochloride
• SCHEMBL9853939
• 4-((1H-imidazol-1-yl)methyl)benzoicacidhydrochloride
• 4-(imidazol-1-ylmethyl)benzoic acid;hydrochloride
• W-205469
• MFCD08271922
• 135611-32-4
• MS-22445
• 4-[(1H-Imidazol-1-yl)methyl]benzoic acid--hydrogen chloride (1/1)
• DTXSID90594524
• SY307876
• AKOS015831899

• MDL： MFCD08271922
• Inchi： 1S/C11H10N2O2.ClH/c14-11(15)10-3-1-9(2-4-10)7-13-6-5-12-8-13;/h1-6,8H,7H2,(H,14,15);1H
• InChI Key： MZTHHEXWAYFTBJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 238.05100
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 459.8°C at 760 mmHg
• Flash Point: 231.9°C
• PSA: 55.12000
• LogP: 2.43160